1-[3-(benzyloxy)benzyl]-N-(2-phenylethyl)piperidine-4-carboxamide

• IUPAC Name: N-(2-phenylethyl)-1-[(3-phenylmethoxyphenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C28H32N2O2/c31-28(29-17-14-23-8-3-1-4-9-23)26-15-18-30(19-16-26)21-25-12-7-13-27(20-25)32-22-24-10-5-2-6-11-24/h1-13,20,26H,14-19,21-22H2,(H,29,31)
• InChI Key: XHAVSOHOQLIVKI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCCC2=CC=CC=C2)CC3=CC(=CC=C3)OCC4=CC=CC=C4
• Molecular Formula: C28H32N2O2
• Molecular Weight: 428.6 g/mol

Description

1-[3-(Benzyloxy)benzyl]-N-(2-phenylethyl)piperidine-4-carboxamide is a complex organic compound with a unique structure that combines a piperidine ring with benzyloxy and phenylethyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[3-(benzyloxy)benzyl]-N-(2-phenylethyl)piperidine-4-carboxamide typically involves multiple steps, starting with the preparation of the piperidine ring, followed by the introduction of the benzyloxy and phenylethyl groups. Common synthetic routes include:

Step 1: Formation of the piperidine ring through cyclization reactions.

Step 2: Introduction of the benzyloxy group via nucleophilic substitution reactions.

Step 3: Attachment of the phenylethyl group through coupling reactions, such as Suzuki-Miyaura coupling.

Industrial Production Methods: Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and automated synthesis platforms can be employed to streamline the production process.

Chemical Reactions Analysis

Types of Reactions: 1-[3-(Benzyloxy)benzyl]-N-(2-phenylethyl)piperidine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce functional groups such as hydroxyl or carbonyl groups.

Reduction: Reduction reactions can be used to modify the benzyloxy or phenylethyl groups.

Substitution: Nucleophilic or electrophilic substitution reactions can be employed to introduce different substituents on the aromatic rings.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and organometallic compounds (e.g., Grignard reagents) are commonly employed.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce various functional groups on the aromatic rings.

Scientific Research Applications

1-[3-(Benzyloxy)benzyl]-N-(2-phenylethyl)piperidine-4-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory, analgesic, or anticancer activities.

Industry: Utilized in the development of new materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1-[3-(benzyloxy)benzyl]-N-(2-phenylethyl)piperidine-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects .

Comparison with Similar Compounds

1-[3-(Benzyloxy)benzyl]-N-(2-phenylethyl)piperidine-4-carboxamide: Unique due to its specific combination of functional groups and structural features.

Other Piperidine Derivatives: Compounds with similar piperidine rings but different substituents, such as 1-benzylpiperidine or 1-phenylethylpiperidine.

Benzyloxy Compounds: Compounds with benzyloxy groups attached to different core structures, such as benzyloxybenzene or benzyloxyphenol.

Uniqueness: 1-[3-(Benzyloxy)benzyl]-N-(2-phenylethyl)piperidine-4-carboxamide stands out due to its specific combination of a piperidine ring with benzyloxy and phenylethyl groups, which imparts unique chemical and biological properties. This makes it a valuable compound for various research applications and potential therapeutic uses .